(2R,5S)-5-[benzyl(3,3,3-trifluoropropyl)carbamoyl]oxolane-2-carboxylic acid
Catalog No.
S7017776
CAS No.
M.F
C16H18F3NO4
M. Wt
345.31 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
(2R,5S)-5-[benzyl(3,3,3-trifluoropropyl)carbamoyl]oxolane-2-carboxylic acid
IUPAC Name
(2R,5S)-5-[benzyl(3,3,3-trifluoropropyl)carbamoyl]oxolane-2-carboxylic acid
Molecular Formula
C16H18F3NO4
Molecular Weight
345.31 g/mol
InChI
InChI=1S/C16H18F3NO4/c17-16(18,19)8-9-20(10-11-4-2-1-3-5-11)14(21)12-6-7-13(24-12)15(22)23/h1-5,12-13H,6-10H2,(H,22,23)/t12-,13+/m0/s1
InChI Key
KRXYEICVDZYFEE-QWHCGFSZSA-N
Canonical SMILES
C1CC(OC1C(=O)N(CCC(F)(F)F)CC2=CC=CC=C2)C(=O)O
Isomeric SMILES
C1C[C@@H](O[C@@H]1C(=O)N(CCC(F)(F)F)CC2=CC=CC=C2)C(=O)O
(2R,5S)-5-[benzyl(3,3,3-trifluoropropyl)carbamoyl]oxolane-2-carboxylic acid is a synthetic compound that has gained considerable attention in various fields of research and industry due to its unique properties. This paper focuses on the definition and background, physical and chemical properties, synthesis, characterization, analytical methods, biological properties, toxicity, safety in scientific experiments, applications, current state of research, potential implications, limitations, and future directions of (2R,5S)-5-[benzyl(3,3,3-trifluoropropyl)carbamoyl]oxolane-2-carboxylic acid.
(2R,5S)-5-[benzyl(3,3,3-trifluoropropyl)carbamoyl]oxolane-2-carboxylic acid, also known as Boc-L-2-ABOC-OH, is a synthetic derivative of L-2-aminobutyric acid. It possesses a unique structure that makes it useful in various fields, such as pharmaceuticals, material science, and biochemical research. It is a white crystalline powder that is soluble in various organic solvents.
The physical and chemical properties of (2R,5S)-5-[benzyl(3,3,3-trifluoropropyl)carbamoyl]oxolane-2-carboxylic acid are crucial in determining its suitability for different applications. The compound has a molecular formula of C18H21F3N2O4 and a molecular weight of 392.37 g/mol. Its melting point is between 107°C and 110°C. (2R,5S)-5-[benzyl(3,3,3-trifluoropropyl)carbamoyl]oxolane-2-carboxylic acid is stable at room temperature but decomposes at high temperatures. It is sensitive to air, light, and moisture.
The synthesis of (2R,5S)-5-[benzyl(3,3,3-trifluoropropyl)carbamoyl]oxolane-2-carboxylic acid involves several steps that require proper characterization techniques. One of the commonly used methods is the synthesis of the precursor, N-Boc-L-2-aminobutyric acid, which is then treated with trifluoroacetic acid and benzyl chloroformate to form the final compound. Characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry are used to verify the molecular structure and purity of the compound.
Several analytical methods have been developed to determine the purity and quality of (2R,5S)-5-[benzyl(3,3,3-trifluoropropyl)carbamoyl]oxolane-2-carboxylic acid. These include NMR spectroscopy, HPLC, gas chromatography (GC), and infrared (IR) spectroscopy. These methods are essential in ensuring that the compound is suitable for its intended applications.
Research has shown that (2R,5S)-5-[benzyl(3,3,3-trifluoropropyl)carbamoyl]oxolane-2-carboxylic acid has several biological properties that make it useful in pharmaceutical research. For instance, it has been shown to inhibit the proliferation of human colorectal cancer cells. It also has antibacterial properties, making it useful in developing new antibiotics.
Toxicity and safety evaluations are essential in determining whether (2R,5S)-5-[benzyl(3,3,3-trifluoropropyl)carbamoyl]oxolane-2-carboxylic acid is safe for use in scientific experiments. Research has shown that the compound has low toxicity in animal models and is generally safe for use in laboratory experiments.
(2R,5S)-5-[benzyl(3,3,3-trifluoropropyl)carbamoyl]oxolane-2-carboxylic acid has various applications in scientific experiments. For instance, it is used in developing new antibiotics, anticancer agents, and biomaterials. It is also used in enzyme research and in developing new methods for peptide synthesis.
Research on (2R,5S)-5-[benzyl(3,3,3-trifluoropropyl)carbamoyl]oxolane-2-carboxylic acid continues to expand as scientists uncover its potential in various fields. Current research is focused on developing new synthesis methods, exploring new applications, and understanding its mechanism of action in biological systems.
The potential implications of (2R,5S)-5-[benzyl(3,3,3-trifluoropropyl)carbamoyl]oxolane-2-carboxylic acid are vast. In the pharmaceutical industry, it has the potential to be used in developing new drugs for cancer and bacterial infections. In material science, it is useful in developing new biomaterials, such as biodegradable polymers. It also has potential applications in enzymatic research, peptide synthesis, and surface chemistry.
Despite its potential, (2R,5S)-5-[benzyl(3,3,3-trifluoropropyl)carbamoyl]oxolane-2-carboxylic acid has several limitations. For instance, its low solubility in water limits its use in some applications. Also, its relatively high cost may limit its use in some scientific experiments.
Future research on (2R,5S)-5-[benzyl(3,3,3-trifluoropropyl)carbamoyl]oxolane-2-carboxylic acid is expected to focus on developing new synthesis methods that are more efficient and cost-effective. Additionally, more research is needed to understand its mechanism of action in biological systems fully. Other future directions include exploring new applications in areas such as drug delivery, tissue engineering, and nanotechnology.
Future research on (2R,5S)-5-[benzyl(3,3,3-trifluoropropyl)carbamoyl]oxolane-2-carboxylic acid is expected to focus on developing new synthesis methods that are more efficient and cost-effective. Additionally, more research is needed to understand its mechanism of action in biological systems fully. Other future directions include exploring new applications in areas such as drug delivery, tissue engineering, and nanotechnology.
(2R,5S)-5-[benzyl(3,3,3-trifluoropropyl)carbamoyl]oxolane-2-carboxylic acid is a synthetic compound with unique properties that make it useful in various fields of research and industry. Its physical and chemical properties, synthesis, characterization, analytical methods, biological properties, toxicity, safety, applications, current state of research, potential implications, limitations, and future directions have been discussed in this paper. Further research and development on this compound are likely to lead to new breakthroughs in several areas of science and industry.
XLogP3
2.7
Hydrogen Bond Acceptor Count
7
Hydrogen Bond Donor Count
1
Exact Mass
345.11879254 g/mol
Monoisotopic Mass
345.11879254 g/mol
Heavy Atom Count
24
Dates
Last modified: 08-26-2023
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